Cas no 223557-20-8 (1-Bromo-4-(propane-1-sulfonyl)benzene)

• Product Name: 1-Bromo-4-(propane-1-sulfonyl)benzene
• CAS No: 223557-20-8
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• MDL: MFCD20441889
• CID: 850932
• PubChem ID: 21612717
• Update Time: 2025-06-13

1-Bromo-4-(propane-1-sulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(propylsulfonyl)benzene
• Benzene, 1-bromo-4-(propylsulfonyl)-
• (4-bromo-phenyl)-propyl sulfone
• (4-Brom-phenyl)-propyl-sulfon
• 1-bromo-4-(1-propylsulfonyl)benzene
• 1-bromo-4-(propane-1-sulfonyl)-benzene
• 4-Brom-1-propylsulfon-benzol
• 4-propanesulfonylbromobenzne
• DTXSID10616338
• BS-24916
• MFCD20441889
• SCHEMBL198253
• CS-0450067
• 1-bromo-4-propylsulfonylbenzene
• 1-Bromo-4-(propane-1-sulfonyl)benzene
• AKOS015888457
• ILRRBENNUDNIJR-UHFFFAOYSA-N
• 223557-20-8
• DB-089315

• MDL： MFCD20441889
• Inchi： 1S/C9H11BrO2S/c1-2-7-13(11,12)9-5-3-8(10)4-6-9/h3-6H,2,7H2,1H3
• InChI Key： ILRRBENNUDNIJR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(CCC)(=O)=O

Computed Properties

• Exact Mass: 261.96600
• Monoisotopic Mass: 261.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 3.71360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-Bromo-4-(propane-1-sulfonyl)benzene

Comprehensive Overview of 1-Bromo-4-(propane-1-sulfonyl)benzene (CAS No. 223557-20-8)

1-Bromo-4-(propane-1-sulfonyl)benzene (CAS No. 223557-20-8) is a high-value sulfonyl-containing aromatic compound widely utilized in pharmaceutical intermediates, organic synthesis, and material science. Its unique molecular structure, featuring a bromine substituent and a propylsulfonyl group, makes it a versatile building block for designing advanced functional materials and bioactive molecules. With the growing demand for sulfonamide derivatives in drug discovery, this compound has gained significant attention in medicinal chemistry research.

Recent trends in green chemistry have spurred interest in optimizing synthetic routes for 1-Bromo-4-(propane-1-sulfonyl)benzene. Researchers are exploring catalyst-free reactions and solvent-free conditions to improve sustainability. The compound's role in cross-coupling reactions (e.g., Suzuki-Miyaura) is particularly noteworthy, as it enables efficient construction of biaryl structures—a key motif in agrochemicals and OLED materials. Analytical techniques like HPLC purity testing and NMR characterization are critical for quality control during production.

The structure-activity relationship (SAR) studies involving 223557-20-8 reveal its potential in modulating enzyme inhibition. Its electron-withdrawing properties influence molecular docking behaviors, making it valuable for designing kinase inhibitors. In material science, the compound serves as a precursor for self-assembled monolayers (SAMs) used in nanoelectronics. Storage recommendations typically suggest anhydrous conditions at 2-8°C to maintain stability.

From a commercial perspective, 1-Bromo-4-(propane-1-sulfonyl)benzene suppliers emphasize batch-to-batch consistency and regulatory compliance (e.g., REACH). The compound's patent landscape shows applications in photoresist materials for semiconductor manufacturing. Analytical challenges include trace moisture detection and isomeric purity verification via chiral chromatography when used in asymmetric synthesis.

Emerging applications leverage the compound's radical scavenging potential in polymer stabilization. Its X-ray crystallography data assists in molecular modeling for drug design. Environmental considerations drive studies on biodegradation pathways and ecotoxicology profiles. The global market for such fine chemicals is projected to grow at 6.2% CAGR, fueled by biopharmaceutical innovation and electronic material demands.